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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of experimental cross-section measurements for

various nuclear reactions involving Tellurium-122 (¹²²Te). The data presented is crucial for a

range of applications, from nuclear medicine and astrophysics to the design of advanced

nuclear reactors. This document summarizes quantitative data, outlines experimental protocols,

and visualizes the reaction processes and experimental workflows.

Introduction to Tellurium-122 Reactions
Tellurium-122 is a stable isotope of tellurium with a natural abundance of approximately

2.55%. Its nuclear reaction cross-sections are of significant interest for various scientific and

technological fields. For instance, the production of medically relevant iodine isotopes can be

achieved through proton-induced reactions on tellurium targets. Furthermore, understanding

neutron- and alpha-particle-induced reactions on ¹²²Te is essential for nuclear structure studies

and for modeling nucleosynthesis in stars. This guide focuses on a comparative analysis of

several key reactions: ¹²²Te(n,2n)¹²¹ᵐ˒ᵍTe, ¹²²Te(γ,n)¹²¹Te, ¹²²Te(α,n)¹²⁵Xe, ¹²²Te(p,n)¹²²I,

¹²²Te(p,γ)¹²³I, and ¹²²Te(n,p)¹²²Sb.

Data Presentation: A Comparative Overview
The following tables summarize the experimentally measured cross-section data for various

reactions on a ¹²²Te target. For reactions where direct experimental data on ¹²²Te is scarce,
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results from systematic studies on neighboring isotopes and theoretical model calculations are

included to provide a comprehensive overview.

Table 1: Cross-Section Measurements for the ¹²²Te(n,2n)¹²¹ᵐ˒ᵍTe Reaction

Incident Neutron
Energy (MeV)

Cross-Section for
¹²¹ᵐTe (mb)

Cross-Section for
¹²¹ᵍTe (mb)

Reference

13.5 ± 0.2 589 ± 44 786 ± 68 Luo et al. (2020)[1]

14.1 ± 0.2 734 ± 55 963 ± 82 Luo et al. (2020)[1]

14.8 ± 0.2 841 ± 63 1085 ± 92 Luo et al. (2020)[1]

Table 2: Cross-Section Measurements for the ¹²²Te(γ,n)¹²¹Te Reaction

Photon Energy (MeV) Cross-Section (mb) Reference

10 - 18 (Peak at ~15.3) 274.1 ± 2.1 (at peak) Bīgan et al. (2022)[2][3]

Table 3: Preliminary Cross-Section Measurements for the ¹²²Te(α,n)¹²⁵Xe Reaction

Incident Alpha Energy
(MeV)

Status Reference

Near Threshold In Progress (Preliminary Data) Mátyus & Gyürky (2023)[4][5]

Note: As of early 2023, the authors of the study on the ¹²²Te(α,n)¹²⁵Xe reaction reported that no

prior experimental data existed in the literature. Their work is ongoing to provide the first set of

measurements.[4][5]

Table 4: Experimental and Theoretical Cross-Sections for the ¹²²Te(p,n)¹²²I Reaction
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Incident Proton
Energy (MeV)

Experimental
Cross-Section (mb)
(EXFOR)

TALYS 1.95
Calculation (mb)

Reference

5 - 20
Data available in

EXFOR database

Compared with

experimental data
Yildirim et al.[6]

Table 5: Theoretical Cross-Section Calculations for the ¹²²Te(p,γ)¹²³I Reaction

Incident Proton
Energy (MeV)

TALYS 1.96
Calculated Cross-
Section (mb)

Remarks Reference

Astrophysical

Energies

Calculations

performed and

compared with

systematics

No direct experimental

data found for ¹²²Te.

TALYS calculations

provide theoretical

estimates.

TALYS developers

and various studies[7]

[8][9]

Table 6: Systematic Study and Theoretical Calculations for the ¹²²Te(n,p)¹²²Sb Reaction

Incident Neutron
Energy (MeV)

Estimated Cross-
Section (mb)

Remarks Reference

14.7
Systematics-based

estimation

No direct experimental

data found for ¹²²Te.

Systematics of (n,p)

reactions on Te

isotopes provide an

estimate.

Various systematic

studies[10]

Threshold to 20
TALYS 1.9 calculated

values

Theoretical

calculations based on

nuclear models.

TALYS developers

and various studies[9]
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Detailed methodologies are crucial for the replication and validation of experimental results.

The following sections describe the protocols used in the key experiments cited in this guide.

Activation Method
A widely used technique for measuring reaction cross-sections is the activation method.[2][6]

[11] This involves irradiating a target material with a beam of particles (e.g., neutrons, protons,

alpha particles) to produce radioactive isotopes. The cross-section is then determined by

measuring the activity of the produced radionuclides.

General Workflow of the Activation Method:

Target Preparation: A thin, uniform target of the isotope of interest (in this case, ¹²²Te) is

prepared. Natural tellurium, which contains ¹²²Te, is often used.[4][5] The target thickness

and purity are carefully measured.

Irradiation: The target is placed in a particle beam of a known energy and flux for a specific

duration. The beam current is continuously monitored to determine the total number of

incident particles.

Activity Measurement: After irradiation, the target is removed, and the characteristic gamma

rays emitted from the decay of the produced radioactive nuclei are measured using a high-

purity germanium (HPGe) detector.[1] The detector is calibrated for efficiency using standard

radioactive sources.

Cross-Section Calculation: The reaction cross-section is calculated from the measured

activity, the number of target nuclei, the particle flux, and the decay properties of the product

nucleus.

Specific Experimental Setups
¹²²Te(n,2n)¹²¹ᵐ˒ᵍTe Reaction: Fast neutrons in the energy range of 13.5–14.8 MeV were

produced via the ³H(d,n)⁴He reaction using a K-400 neutron generator.[1] Natural high-purity

tellurium powder was pressed into pellets and used as the target material. The neutron flux

was monitored using the ⁹³Nb(n,2n)⁹²ᵐNb reaction. The gamma-ray activities of the

produced ¹²¹ᵐTe and ¹²¹ᵍTe were measured using a calibrated HPGe detector.[1]
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¹²²Te(γ,n)¹²¹Te Reaction: The experiment was performed using a bremsstrahlung γ-beam

from the M-30 microtron at the Institute of Electronic Physics of the National Academy of

Sciences of Ukraine.[2][3] The yield curves of the reaction were measured in the energy

range of 10-18 MeV. The activation technique was employed, and the gamma activity of the

reaction products was recorded using a spectrometric method.[2][3]

¹²²Te(α,n)¹²⁵Xe Reaction: The experiments are being conducted at the cyclotron accelerator

of ATOMKI.[4][5] Targets were prepared by vacuum evaporation of natural metallic tellurium

onto thin aluminum foils. The activation technique is used, where the cross-section is

determined by measuring the gamma rays emitted from the decay of the produced ¹²⁵Xe

isotopes with a HPGe detector after the irradiation.[4][5]

Mandatory Visualization
The following diagrams, created using the DOT language, illustrate the experimental workflows

and logical relationships described in this guide.
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Caption: General workflow of the activation method for cross-section measurements.
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Caption: Production of fast neutrons for the ¹²²Te(n,2n) reaction experiment.
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Caption: Logical relationship between experimental data and theoretical model calculations.

Conclusion
This guide provides a comparative overview of the available cross-section data for several key

nuclear reactions involving Tellurium-122. While experimental data exists for reactions such as

(n,2n), (γ,n), and (p,n), there is a notable lack of direct experimental measurements for the (p,γ)

and (n,p) channels on ¹²²Te. For these reactions, researchers currently rely on systematic

studies of neighboring isotopes and theoretical model calculations. The ongoing experimental
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efforts for the (α,n) reaction are anticipated to fill a significant data gap. The detailed

experimental protocols and visualizations provided herein are intended to aid researchers in

understanding and potentially extending the current body of knowledge on Tellurium-122
reaction cross-sections.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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